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Compound of Interest

Compound Name: Sudan Black B

Cat. No.: B1668938

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan Black B (SBB) is a non-ionic, lipophilic diazo dye belonging to the lysochrome group of
stains.[1][2] It is a vital tool in histology, cytology, and pathology for the visualization of a wide
range of lipids, including neutral fats, phospholipids, and sterols.[1][3][4] Its ability to stain
intracellular lipid droplets, myelin sheaths, and granules within various cell types makes it an
indispensable technique in numerous research and diagnostic applications. This guide delves
into the core principles of the Sudan Black B staining mechanism, provides detailed
experimental protocols, and presents quantitative data to facilitate its effective use in a
laboratory setting.

Core Principle of Staining Mechanism

The staining mechanism of Sudan Black B is primarily a physical process based on its
differential solubility. SBB is highly soluble in lipids and fat solvents but has low solubility in
more polar solvents like alcohols. When a tissue section is incubated with a saturated solution
of SBB in a solvent such as ethanol or propylene glycol, the dye molecules partition from the
solvent into the lipid-rich structures within the tissue. This is because the dye has a greater
affinity for the lipids than for the solvent it is dissolved in. This selective dissolution and

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668938?utm_src=pdf-interest
https://www.benchchem.com/product/b1668938?utm_src=pdf-body
https://microbenotes.com/sudan-black-b-staining/
https://www.stainsfile.com/dyes/sudan-black-b/
https://microbenotes.com/sudan-black-b-staining/
https://m.youtube.com/watch?v=_3kjrF9qNCg
https://www.clinisciences.com/en/buy/cat-sudan-black-b-stain-3958.html
https://www.benchchem.com/product/b1668938?utm_src=pdf-body
https://www.benchchem.com/product/b1668938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

accumulation of the dye in lipids result in a distinct blue-black to black coloration of the targeted

structures.

While the primary mechanism is physical, some evidence suggests that Sudan Black B, being

a slightly basic dye, can also form weak bonds with acidic groups in compound lipids, such as

phospholipids.

Physicochemical Properties of Sudan Black B

A clear understanding of the physicochemical properties of Sudan Black B is crucial for its

optimal use.
Property Value References
Chemical Formula C29H24Ne
Molecular Weight 456.54 g/mol
C.I. Number 26150
Appearance Dark brown to black powder
Melting Point 120-124 °C
Maximum Absorption (Amax) 596-605 nm
Solubility
Water Insoluble
Ethanol Slightly soluble
Acetone Soluble
Toluene Soluble
Oils and Fats Soluble

Staining Mechanism Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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